Cas no 921075-21-0 (3-phenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpropanamide)

• Product Name: 3-phenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpropanamide
• CAS No: 921075-21-0
• MF: C₁₇H₁₇N₅O
• MW: 307.349782705307
• CID: 5983184
• PubChem ID: 41567580
• Update Time: 2025-10-24

3-phenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpropanamide
• Benzenepropanamide, N-[(1-phenyl-1H-tetrazol-5-yl)methyl]-
• 3-phenyl-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]propanamide
• F2070-0758
• 3-phenyl-N-((1-phenyl-1H-tetrazol-5-yl)methyl)propanamide
• AKOS024625516
• 3-phenyl-N-[(1-phenyltetrazol-5-yl)methyl]propanamide
• 921075-21-0

• Inchi： 1S/C17H17N5O/c23-17(12-11-14-7-3-1-4-8-14)18-13-16-19-20-21-22(16)15-9-5-2-6-10-15/h1-10H,11-13H2,(H,18,23)
• InChI Key： NWBVNZUUONRIPX-UHFFFAOYSA-N
• SMILES： C1(CCC(NCC2N(C3=CC=CC=C3)N=NN=2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 307.14331018g/mol
• Monoisotopic Mass: 307.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• pka: 13.90±0.46(Predicted)

Additional information on 3-phenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpropanamide

Introduction to 3-phenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpropanamide (CAS No. 921075-21-0)

3-phenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by the CAS number 921075-21-0, represents a convergence of aromatic heterocycles and amide functionalities, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The molecular structure of 3-phenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpropanamide consists of a phenyl ring linked to an amide moiety, which is further connected to a 1H-1,2,3,4-tetrazole ring. The presence of multiple aromatic systems and the tetrazole ring suggests potential interactions with biological targets, including enzymes and receptors. Such structural features are often exploited in drug design to enhance binding affinity and selectivity.

In recent years, there has been a growing interest in tetrazole-containing compounds due to their diverse pharmacological properties. Tetrazoles are known for their ability to act as bioisosteres, replacing other functional groups in drug molecules to improve pharmacokinetic profiles. The compound in question may leverage these properties to exhibit inhibitory effects on various biological pathways. For instance, tetrazole derivatives have been reported to show anti-inflammatory, antimicrobial, and anticancer activities, making this compound a promising candidate for further investigation.

The synthesis of 3-phenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpropanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tetrazole ring is particularly critical and often involves cycloaddition reactions or nucleophilic substitution processes. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the desired molecular framework efficiently.

From a computational chemistry perspective, the molecular properties of this compound can be predicted using various quantum mechanical methods. These predictions help in understanding its solubility, stability, and potential interactions with biological targets. For example, molecular docking studies can be performed to assess how this molecule might bind to specific enzymes or receptors involved in disease pathways. Such computational approaches are integral in modern drug discovery pipelines.

The biological evaluation of 3-phenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpropanamide is crucial for determining its therapeutic potential. In vitro assays can be designed to test its activity against relevant biological targets. Additionally, preclinical studies may be conducted to evaluate its pharmacokinetic behavior and safety profile in animal models. These studies provide valuable insights into the compound's suitability for further development into a clinical candidate.

One of the key challenges in pharmaceutical research is optimizing the balance between potency and selectivity. The presence of multiple aromatic rings in 3-phenyl-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylpropanamide may lead to off-target effects if not carefully managed. Therefore, structure-based drug design strategies are employed to modify the molecule iteratively until the desired balance is achieved. This process often involves generating analogs with slight structural variations and assessing their biological activity through high-throughput screening methods.

The role of computational tools in modern drug discovery cannot be overstated. Software platforms that integrate molecular modeling, virtual screening, and kinetic simulations enable researchers to accelerate the development process significantly. By leveraging these tools alongside experimental data from synthetic chemistry and biological assays, scientists can make informed decisions about which compounds warrant further exploration.

In conclusion, 3-phényl-N-(1-phényl-H-pétabutyletétrazolique) (CAS No. 921075- 21 -0) stands out as a promising candidate for pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents both challenges and opportunities for medicinal chemists seeking to develop novel therapeutic agents. With continued advancements in synthetic methodologies and computational techniques, this compound holds significant promise for future medical applications.